Ethyl 3-(2-chloro-3-quinolinyl)-2-cyanoacrylate

• IUPAC Name: ethyl (E)-3-(2-chloroquinolin-3-yl)-2-cyanoprop-2-enoate
• InChI: InChI=1S/C15H11ClN2O2/c1-2-20-15(19)12(9-17)8-11-7-10-5-3-4-6-13(10)18-14(11)16/h3-8H,2H2,1H3/b12-8+
• InChI Key: KYQGTGJCHYDWLF-XYOKQWHBSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC2=CC=CC=C2N=C1Cl)C#N
• Isomeric SMILES: CCOC(=O)/C(=C/C1=CC2=CC=CC=C2N=C1Cl)/C#N
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

Ethyl 3-(2-chloro-3-quinolinyl)-2-cyanoacrylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as a cyanoacrylate adhesive that is used for bonding materials in different industries. However, recent research has shown that it has unique properties that make it useful in scientific research.

Scientific Research Applications

Quantum Chemical Calculations

• Corrosion Inhibition : A study conducted by Zarrouk et al. (2014) in the "Journal of Saudi Chemical Society" employed quantum chemical calculations on quinoxalines compounds, which are structurally related to Ethyl 3-(2-chloro-3-quinolinyl)-2-cyanoacrylate. They found a relationship between the molecular structure of quinoxalines and their efficiency as corrosion inhibitors for copper in nitric acid media (Zarrouk et al., 2014).

Organic Synthesis and Catalysis

• Catalysts for Polymerization : Enders et al. (2001) in "Organometallics" discussed the use of cyclopentadienyl ligands functionalized by quinoline in forming stable chromium(III) complexes. These serve as highly active catalysts for the polymerization of ethylene (Enders et al., 2001).

• Synthesis of Heterocyclic Compounds : Pelipko et al. (2016) in "Chemistry of Heterocyclic Compounds" reported the synthesis of 3-(nitromethyl)-3,4-dihydroquinoxalin-2(1H)-ones, utilizing reactions of ethyl 3-nitroacrylate. These compounds could have potential applications in developing new pharmaceuticals or materials (Pelipko et al., 2016).

• Synthesis of Quinolin-8-ols : Uchiyama et al. (1998) in the "Bulletin of the Chemical Society of Japan" described the regioselective synthesis of Quinolin-8-ols and 1,2,3,4-Tetrahydroquinolin-8-ols by the cyclization of specific ketone oximes. These compounds are valuable intermediates in organic synthesis (Uchiyama et al., 1998).

Material Science and Engineering

• New Fluorescent Dyes for Displays : Bojinov and Grabchev (2003) in "Organic Letters" synthesized new fluorescent dyes based on ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates, which showed promise for application in liquid crystal displays due to their high orientation parameter (Bojinov & Grabchev, 2003).

• Photovoltaic Properties : Zeyada et al. (2016) in "Synthetic Metals" investigated the photovoltaic properties of quinoline derivatives, emphasizing their potential applications in organic–inorganic photodiode fabrication (Zeyada et al., 2016).